Cas no 2228514-76-7 (2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228514-76-7
• MF: C₈H₈Cl₂F₂N₂
• MW: 241.065326690674
• CID: 6162653
• PubChem ID: 165699654
• Update Time: 2025-07-21

2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine
• 2228514-76-7
• EN300-1941752

• Inchi： 1S/C8H8Cl2F2N2/c1-8(13,7(11)12)6-4(9)2-14-3-5(6)10/h2-3,7H,13H2,1H3
• InChI Key： YEXJIIGLAHOILJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(C)(C(F)F)N)Cl

Computed Properties

• Exact Mass: 240.0032600g/mol
• Monoisotopic Mass: 240.0032600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine (CAS No: 2228514-76-7)

2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine, identified by its Chemical Abstracts Service (CAS) number 2228514-76-7, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of extensive interest for potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the pyridine ring, contribute to its unique chemical properties and reactivity, which are exploited in various synthetic and pharmacological contexts.

The molecular structure of 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine consists of a pyridine core substituted at the 3 and 5 positions with chlorine atoms, while the 4-position is linked to a propan-2-amine group that is further fluorinated at the 1,1 positions. This arrangement creates a molecule with multiple reactive sites, enabling it to participate in a wide range of chemical transformations. The fluorine atoms, in particular, introduce electron-withdrawing effects that can modulate the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The use of fluorine in drug design has led to the development of several FDA-approved medications that leverage the unique properties of fluorinated molecules. 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine is no exception and has been explored as a key intermediate in the synthesis of more complex pharmacophores. Its ability to serve as a building block for larger molecules makes it valuable in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyridine moiety is a common scaffold in many bioactive molecules, and its derivatives have been extensively studied for their roles in modulating various biological pathways. The chloro and fluoro substituents further enhance its utility by providing handles for further functionalization. Researchers have utilized this compound in the synthesis of inhibitors targeting enzymes involved in cancer metabolism and inflammation. The structural features of 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine allow it to interact with specific amino acid residues in these enzymes, thereby inhibiting their activity.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that compounds containing fluorinated pyridine rings exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This research underscores the significance of incorporating fluorine into drug candidates and provides further rationale for exploring derivatives like 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine. The study also identified several lead compounds that showed promising activity against inflammatory diseases, suggesting that this class of molecules could be leveraged for therapeutic intervention.

The synthetic pathways for 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine have been optimized to ensure high yields and purity. One common approach involves the reaction of 3,5-dichloropyridine with a fluorinated propanamidine precursor under controlled conditions. This reaction typically proceeds via nucleophilic substitution or condensation reactions, depending on the chosen synthetic route. The use of palladium catalysts has been reported to enhance reaction efficiency and selectivity. These synthetic strategies are crucial for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The pharmacological evaluation of 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine has revealed several interesting properties. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, preclinical studies suggest that it may have anti-inflammatory effects by modulating cytokine production and immune cell function. These findings are particularly exciting given the high unmet medical needs associated with cancer and inflammatory diseases.

The safety profile of 2-(3,5-dichloropyridin-4-yl)-1,1-difluoropropan-2-amine is still under investigation; however preliminary toxicity studies indicate that it is well-tolerated at moderate doses. This is an important consideration for any potential drug candidate and suggests that further development may be feasible provided that appropriate safety measures are taken during clinical trials. The compound's stability under various storage conditions also makes it attractive for pharmaceutical applications.

The future directions for research on 2-(3,5-dichloropyridin-4-ylyl)-1,l-difluoropropamnol-l-aminc (CAS No: 22285!14 -76 -7) include exploring its mechanism(s) o action in greater detail and optimizing its pharmacokinetic properties through structural modifications. Advances in computational chemistry may also aid i understanding how changes i structure influence biological activity; enabling more rational drug design approaches.